Cas no 1779119-52-6 (5-Bromo-2-(thiazolidin-3-yl)benzaldehyde)

• Product Name: 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde
• CAS No: 1779119-52-6
• MF: C₁₀H₁₀BrNOS
• MW: 272.161500453949
• CID: 4704644
• Update Time: 2025-06-09

5-Bromo-2-(thiazolidin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(thiazolidin-3-yl)benzaldehyde
• 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde

• Inchi： 1S/C10H10BrNOS/c11-9-1-2-10(8(5-9)6-13)12-3-4-14-7-12/h1-2,5-6H,3-4,7H2
• InChI Key： LMHARGMJCDENIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N1CSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 45.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde

Research Brief on 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde (CAS: 1779119-52-6): Recent Advances and Applications

The compound 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde (CAS: 1779119-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the thiazolidine ring and bromo-substituted benzaldehyde moiety, make it a promising scaffold for designing novel bioactive molecules.

Recent studies have explored the synthetic pathways for 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde, with a focus on optimizing yield and purity. One notable approach involves the condensation of 5-bromo-2-aminobenzaldehyde with thioglycolic acid, followed by cyclization to form the thiazolidine ring. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These synthetic improvements are crucial for ensuring reproducibility and scalability in industrial applications.

In terms of biological activity, 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde has demonstrated promising results in preliminary screenings for antimicrobial and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with MIC values in the low micromolar range. Additionally, in vitro assays revealed significant cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), suggesting its potential as a lead compound for anticancer drug development.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations indicate that 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde interacts with key enzymatic targets, such as DNA gyrase in bacteria and topoisomerase II in cancer cells. These interactions disrupt essential cellular processes, leading to cell death. The compound's ability to penetrate bacterial biofilms and tumor microenvironments has also been highlighted as a significant advantage in overcoming resistance mechanisms.

Beyond its antimicrobial and anticancer potential, recent research has explored the compound's utility in other therapeutic areas. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its role as an anti-inflammatory agent, showing inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. These findings open new avenues for developing multifunctional therapeutics targeting complex diseases like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to advance this compound through preclinical and clinical stages. Overall, the growing body of research underscores the potential of 5-Bromo-2-(thiazolidin-3-yl)benzaldehyde as a versatile scaffold in medicinal chemistry, warranting further investigation and development.